Cas no 941172-23-2 (N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide)

• Product Name: N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide
• CAS No: 941172-23-2
• MF: C₁₇H₂₀N₂O₄S₂
• MW: 380.481701850891
• CID: 6603197
• PubChem ID: 8193697
• Update Time: 2025-10-30

N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide
• Z45697485
• EN300-26581839
• 941172-23-2

• Inchi： 1S/C17H20N2O4S2/c1-14-9-10-16(13-17(14)25(22,23)19(2)3)18-24(20,21)12-11-15-7-5-4-6-8-15/h4-13,18H,1-3H3/b12-11+
• InChI Key： GQTHHUGJYUDRKN-VAWYXSNFSA-N
• SMILES： S(C1C=C(C=CC=1C)NS(/C=C/C1C=CC=CC=1)(=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 380.08644947g/mol
• Monoisotopic Mass: 380.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide

Introduction to N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide (CAS No. 941172-23-2)

N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number 941172-23-2, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this compound incorporates multiple functional groups, including sulfonamide and sulfonyl groups, which are well-known for their role in modulating biological pathways and interactions.

The molecular framework of N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide is characterized by a benzene core substituted with a sulfonamide group at the 5-position and an N,N,2-trimethyl substituent at the 1-position. Additionally, the presence of a 2-phenylethenesulfonyl group further enhances its complexity and potential for biological activity. This structural arrangement not only contributes to the compound's solubility and stability but also influences its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide is no exception and has been studied for its potential applications in various therapeutic areas. Its unique structural features make it a valuable scaffold for drug discovery, allowing researchers to explore modifications that could enhance its efficacy and selectivity.

One of the most compelling aspects of this compound is its ability to interact with biological targets in multiple ways. The sulfonamide group can form hydrogen bonds with amino acid residues in proteins, while the phenyl ring can engage in hydrophobic interactions. These properties make it an attractive candidate for developing small-molecule inhibitors or modulators of protein-protein interactions. Furthermore, the trimethyl substituents at the 1-position may influence the compound's pharmacokinetic properties, potentially improving its bioavailability and tissue distribution.

Recent studies have begun to uncover the potential of N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide in modulating key biological pathways associated with diseases such as cancer and inflammation. For instance, preliminary research suggests that this compound may interfere with signaling pathways involved in cell proliferation and survival. By targeting these pathways, it could potentially inhibit the growth of cancer cells or modulate inflammatory responses. However, further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have employed various strategies, including multi-step organic synthesis and catalytic methods, to optimize the production process. These advancements not only facilitate laboratory-scale studies but also pave the way for large-scale manufacturing if future clinical applications are realized.

As our understanding of biological systems continues to grow, so does the demand for innovative compounds like N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide. Its unique combination of structural features and potential biological activities positions it as a promising candidate for further development. Ongoing research efforts are focused on exploring its pharmacological profile, identifying new therapeutic applications, and optimizing its chemical properties for improved efficacy and safety.

The future prospects for N,N,2-trimethyl-5-(2-phenylethenesulfonamido)benzene-1-sulfonamide are bright, particularly as more data becomes available on its biological activity and pharmacokinetic properties. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits. As new research emerges, this compound will likely continue to play a significant role in the development of novel treatments for various diseases.